Dibenzoyl-L-tartaric acid monohydrate

• IUPAC Name: 2,3-dibenzoyloxybutanedioic acid;hydrate
• InChI: InChI=1S/C18H14O8.H2O/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12;/h1-10,13-14H,(H,19,20)(H,21,22);1H2
• InChI Key: DXDIHODZARUBLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=CC=C2)C(=O)O.O
• Molecular Formula: C18H16O9
• Molecular Weight: 376.3 g/mol
• CAS RN: 2743-38-6

Description

Dibenzoyl-L-tartaric acid monohydrate is a useful research compound. Its molecular formula is C18H16O9 and its molecular weight is 376.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Chiral Drugs : It is used in the synthesis of chiral drugs, owing to its resolving reagent properties. The synthesis process involves benzoylation and dehydration of tartaric acid, followed by hydrolysis, achieving high yields and with potential for industrial application due to its simplicity and low pollution (Wen & Jun-ying, 2006).

• Optical Resolution of Alcohols : It is used for the optical resolution of racemic alcohols through complex formation. For instance, a study reported the crystal structure of a complex formed with menthol, demonstrating its efficacy in resolving agents (Kozma et al., 1996).

• Transition Metal Complexes : Research shows its ability to react with various metals to form complexes. For example, it reacts with copper(II) to form tartrate complexes, useful in studying coordination chemistry (McCann, Humphreys, & McKee, 1997).

• Electrical Performance in Polyaniline : It influences the electrical properties of polyaniline when used as a doping agent. This study shows the potential of using dibenzoyl-L-tartaric acid in electronic materials (Naar et al., 2009).

• Enantioselective Separation : It's used for the enantioselective separation of amino acid derivatives, such as tryptophan, demonstrating its application in separation science (Jiao et al., 2013).

• Preparation of Chiral Stationary Phases : It is utilized in creating chiral stationary phases for chromatographic separation, emphasizing its role in analytical chemistry (Wei et al., 2009).

• Crystallization Resolving Agent : Its use in the crystallization resolution of racemic mixtures, like menthol, highlights its industrial application in producing pure enantiomers (Bao-yi, 2011).

• Kinetic Research in Synthesis : Kinetic studies of its synthesis process provide insights into optimizing production methods (Czajka et al., 2016).

• Molecular Recognition Properties : Used in the study of molecularly imprinted polymers, it aids in understanding molecular recognition mechanisms (Yang Zuo-guo, 2005).

• Study of Supramolecular Compounds : Its ability to form supramolecular compounds with alcohols demonstrates its potential in the field of supramolecular chemistry (Kassai et al., 2000).